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Compound of Interest

Compound Name:
5-(Dimethylamino)-2-

hydroxybenzoic acid

Cat. No.: B8739343

Get Quote

Executive Summary & Chemical Profile[1]
Effective waste management of 5-(dimethylamino)-2-hydroxybenzoic acid requires

understanding its dual chemical nature. As an amphoteric molecule containing both a

carboxylic acid and a tertiary amine, it presents unique solubility and reactivity profiles that

dictate its disposal stream.

This guide replaces generic "bin-it" advice with a chemically grounded protocol designed to

prevent cross-reactivity in waste containers and ensure compliance with RCRA (Resource

Conservation and Recovery Act) standards.

Chemical Identity Table[1]
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Parameter Data

Chemical Name 5-(Dimethylamino)-2-hydroxybenzoic acid

CAS Number 40909-34-0

Molecular Formula C₉H₁₁NO₃

Molecular Weight 181.19 g/mol

Physical State Solid (typically off-white to beige powder)

Solubility
Soluble in DMSO, Methanol; sparing solubility in

water (pH dependent)

Acidity/Basicity Amphoteric (Zwitterionic potential)

Hazard Assessment (GHS Classification)
Before disposal, you must validate the hazard profile. While not P-listed (acutely toxic) by the

EPA, this compound is a bioactive organic amine/acid and must be treated as Hazardous

Chemical Waste.

Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.[1][2][3][4]

H319: Causes serious eye irritation.[1][2][4]

H335: May cause respiratory irritation.[4]

Oxidation Risk: The dimethylamino group is susceptible to oxidation. Waste solutions

containing this compound may darken (turn brown/black) over time. This is a known

characteristic and generally does not indicate a dangerous exothermic reaction unless mixed

with strong oxidizers.

Strategic Waste Management (The "Why")
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The Amphoteric Factor
Unlike simple organic acids, 5-(dimethylamino)-2-hydroxybenzoic acid contains a basic

nitrogen center.[5]

Risk: If disposed of in a waste stream with strong alkylating agents (e.g., Methyl Iodide) or

acid chlorides, the amine group can react, potentially generating heat or pressure in the

waste drum.

Protocol: Segregate from high-reactivity electrophiles. It is generally safe to commingle with

standard organic solvents (Stream C) or solid organic waste.

Chemical Compatibility Matrix
Compatible: Methanol, Ethanol, Acetone, Dilute Acids, Dilute Bases.

Incompatible (Segregate): Strong Oxidizers (Peroxides, Nitric Acid), Acid Anhydrides, Acid

Chlorides.

Step-by-Step Disposal Protocols
Scenario A: Disposal of Solid Waste (Pure Compound)
Applicable for: Expired shelf stocks, weighing boat residues, spill cleanup solids.[5]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[5] Glass is

acceptable but poses a breakage risk.

Labeling: Affix a hazardous waste label.

Chemical Name: Write out the full name. Do not use abbreviations or chemical formulas.

Hazard Checkbox: Mark "Irritant" and "Toxic".

Transfer: Transfer solid carefully to avoid dust generation. If dust is visible, perform the

transfer inside a chemical fume hood.

Satellite Accumulation: Store in the laboratory's designated Satellite Accumulation Area

(SAA). Ensure the container is "RCRA Empty" (less than 1 inch of residue) before declaring it
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ready for pickup if it was a stock bottle.

Scenario B: Disposal of Liquid Waste (Mother
Liquor/Reaction Mixtures)
Applicable for: HPLC waste, reaction solvents, extraction layers.[5]

Stream Identification:

Halogenated Stream: If dissolved in Dichloromethane (DCM) or Chloroform.

Non-Halogenated Stream: If dissolved in Methanol, Ethanol, DMSO, or Acetone.

pH Check: If the solution is aqueous, ensure pH is between 5 and 9. While organic waste

streams are more tolerant, extreme pH can degrade waste containers.

Segregation: Pour into the appropriate carboy (typically 20L HDPE).

Critical Step: Leave at least 10% headspace in the container to allow for thermal

expansion or gas evolution.

Secondary Containment: Ensure the waste carboy sits within a secondary containment tray

capable of holding 110% of the container's volume.

Emergency Procedures: Spill Response
In the event of a benchtop spill (Solid < 50g):

PPE Upgrade: Wear nitrile gloves (double glove recommended), lab coat, and safety

goggles. Use an N95 mask if dust is aerosolized.

Containment: Cover the spill with a generic absorbent pad or surround it with a spill pillow to

prevent migration.

Neutralization (Optional): As it is amphoteric, neutralization is rarely necessary for small solid

spills.

Cleanup:
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Solid: Scoop up using a dustpan and brush. Do not dry sweep vigorously (creates dust).

Residue: Wipe the surface with a paper towel soaked in ethanol or isopropanol (solubilizes

the compound better than water).

Disposal: Place all contaminated PPE, paper towels, and scoop residues into a clear plastic

bag, seal it, and place it in the Solid Hazardous Waste bin.

Visual Decision Tree (Workflow)
The following diagram outlines the logical decision process for disposing of 5-
(dimethylamino)-2-hydroxybenzoic acid based on its physical state and solvent matrix.
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Waste Generation:
5-(Dimethylamino)-2-hydroxybenzoic acid
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Caption: Operational workflow for segregating 5-(dimethylamino)-2-hydroxybenzoic acid
waste streams based on physical state and solvent composition.

Regulatory Framework (RCRA & EPA)[7]
While 5-(dimethylamino)-2-hydroxybenzoic acid is not specifically listed on the EPA's "P"

(acutely toxic) or "U" (toxic) lists, it is regulated under the "Cradle-to-Grave" liability of the

Resource Conservation and Recovery Act (RCRA).[5]

Generator Status: Most research labs operate as "Small Quantity Generators" (SQG). You

are responsible for characterizing your waste.

Waste Coding:

If dissolved in a flammable solvent (Flash point < 60°C), code as D001 (Ignitable).[6]

If solid and not mixed with other regulated materials, it is often coded as Non-Regulated

Chemical Waste in some states, but best practice dictates coding it as Hazardous Irritant

to ensure incineration rather than landfilling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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